molecular formula C7H12ClN B6247515 3-cyclobutylideneazetidine hydrochloride CAS No. 2098100-25-3

3-cyclobutylideneazetidine hydrochloride

Cat. No. B6247515
CAS RN: 2098100-25-3
M. Wt: 145.6
InChI Key:
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Description

Synthesis Analysis

Azetidines, the class of compounds to which 3-cyclobutylideneazetidine hydrochloride belongs, can be synthesized through various methods. One of the most efficient ways to synthesize functionalized azetidines is the [2 + 2] photocycloaddition reaction between an imine and an alkene component, known as the aza Paternò–Büchi reaction . Azetidines can also be prepared by reduction of azetidinones (β-lactams) with lithium aluminium hydride .


Molecular Structure Analysis

The molecular structure of 3-cyclobutylideneazetidine hydrochloride can be analyzed using various techniques such as Density Functional Theory, Natural Bond Orbital (NBO) analysis, and FT-IR and FT-Raman spectra . These techniques can provide a detailed molecular picture of the compound and its interactions .


Chemical Reactions Analysis

The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions . Recent advances in the chemistry and reactivity of azetidines have been reported, including the invention of new [2+2] cycloaddition reactions for azetidine synthesis, applications of metalated azetidines, practical C(sp3)–H functionalization, facile opening with carbon nucleophiles, and application of azetidines in polymer synthesis .

Future Directions

Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry . Future directions in the field of azetidine research could include further advances in the synthesis and reactivity of azetidines, with a focus on the most recent advances, trends, and future directions . The review is organized by the methods of synthesis of azetidines and the reaction type used for functionalization of azetidines .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclobutylideneazetidine hydrochloride involves the reaction of cyclobutanone with ethylamine followed by cyclization to form 3-cyclobutylideneazetidine. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclobutanone", "Ethylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with ethylamine in the presence of a base such as sodium hydroxide to form the intermediate imine.", "Step 2: The imine intermediate undergoes cyclization to form 3-cyclobutylideneazetidine.", "Step 3: The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt, which can be isolated by filtration or crystallization." ] }

CAS RN

2098100-25-3

Product Name

3-cyclobutylideneazetidine hydrochloride

Molecular Formula

C7H12ClN

Molecular Weight

145.6

Purity

95

Origin of Product

United States

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